Cas no 1361512-65-3 (2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-acetic acid)

• Product Name: 2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-acetic acid
• CAS No: 1361512-65-3
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4968543
• Update Time: 2025-08-05

2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-acetic acid

• Inchi： 1S/C13H9Cl3N2O2/c14-9-1-6(2-10(15)13(9)16)8-5-18-11(17)3-7(8)4-12(19)20/h1-3,5H,4H2,(H2,17,18)(H,19,20)
• InChI Key： AIFJAEZIOJCXHS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=NC(=CC=1CC(=O)O)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• XLogP3: 3.5
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-acetic acid

Recent Advances in the Study of 2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-acetic acid (CAS: 1361512-65-3)

The compound 2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-acetic acid (CAS: 1361512-65-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique trichlorophenyl and pyridine acetic acid moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-acetic acid to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity. These efforts have been complemented by computational modeling studies to predict the compound's binding affinity to target proteins, particularly those involved in inflammatory and oncogenic pathways.

In vitro and in vivo studies have demonstrated that 2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-acetic acid exhibits potent anti-inflammatory and anti-proliferative activities. For instance, a recent publication in the Journal of Medicinal Chemistry reported that the compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. Additionally, it has shown promising results in preclinical models of colorectal cancer, where it effectively suppressed tumor growth by modulating the Wnt/β-catenin signaling pathway.

Another area of interest is the compound's potential as a lead candidate for the treatment of neurodegenerative diseases. Preliminary data suggest that 2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-acetic acid can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting amyloid-beta aggregation. These findings have spurred further investigations into its pharmacokinetic and safety profiles, with the aim of advancing it to clinical trials.

Despite these promising results, challenges remain in the development of 2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-acetic acid as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed. Future research directions may include structural modifications to improve drug-like properties, as well as combination therapies to enhance its efficacy. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and translating the compound's potential into clinical applications.

In conclusion, 2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-acetic acid (CAS: 1361512-65-3) represents a promising candidate for various therapeutic applications, particularly in inflammation, oncology, and neurodegeneration. Continued research and development efforts are essential to fully realize its potential and bring it closer to clinical use.